4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide

• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol
• IUPAC Name: 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide
• InChI: InChI=1S/C18H20ClNO2/c1-3-20(4-2)18(21)15-11-9-14(10-12-15)13-22-17-8-6-5-7-16(17)19/h5-12H,3-4,13H2,1-2H3
• InChI Key: RGDSHHKCSXVYIK-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)COC2=CC=CC=C2Cl

Description

4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide, also known as DEET, is a widely used insect repellent. DEET is a synthetic chemical that was developed by the United States Army in 1946 for use by military personnel in insect-infested areas. Since then, DEET has become one of the most commonly used insect repellents worldwide.

Mechanism of Action

The mechanism of action of 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide is not fully understood. It is believed that 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide works by interfering with the insect's ability to detect human scent, making it less attractive to the insect. 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide may also interfere with the insect's ability to detect carbon dioxide, which is a key attractant for many insects.
Biochemical and Physiological Effects:
4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide has been found to have a low toxicity profile in humans and animals. However, some studies have suggested that 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide may have neurotoxic effects in certain populations, such as children and pregnant women. 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide has also been found to have some irritating effects on the skin and eyes.

Advantages and Limitations for Lab Experiments

4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide is a highly effective insect repellent and is widely used in laboratory experiments to prevent insects from interfering with experiments. However, 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide can be expensive and may not be suitable for all types of experiments. Additionally, 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide may have some toxic effects on certain types of insects, which could potentially interfere with experimental results.

Future Directions

There are several areas of research that could be explored in the future regarding 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide. One area of research could be the development of new insect repellents that are more effective and less toxic than 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide. Another area of research could be the study of 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide's effects on non-target insects and the environment. Finally, more research is needed to fully understand the mechanism of action of 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide and its effects on human health.

Synthesis Methods

4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide is synthesized from m-toluic acid through a multi-step process. The first step involves the conversion of m-toluic acid to m-toluoyl chloride, which is then reacted with diethylamine to form N,N-diethyl-m-toluamide. The final step involves the reaction of N,N-diethyl-m-toluamide with 2-chlorobenzyl chloride to form 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide.

Scientific Research Applications

4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide has been extensively studied for its insect-repelling properties and has been found to be highly effective against a wide range of insects, including mosquitoes, ticks, and fleas. 4-[(2-chlorophenoxy)methyl]-N,N-diethylbenzamide has also been studied for its effects on the environment and has been found to be relatively safe for use in the environment.